8-[(3-bromobenzyl)sulfanyl]-7-[3-(4-chlorophenoxy)-2-hydroxypropyl]-3-methyl-3,7-dihydro-1H-purine-2,6-dione

• Molecular Formula: C22H20BrClN4O4S
• Molecular Weight: 551.8 g/mol
• IUPAC Name: 8-[(3-bromophenyl)methylsulfanyl]-7-[3-(4-chlorophenoxy)-2-hydroxypropyl]-3-methylpurine-2,6-dione
• InChI: InChI=1S/C22H20BrClN4O4S/c1-27-19-18(20(30)26-21(27)31)28(10-16(29)11-32-17-7-5-15(24)6-8-17)22(25-19)33-12-13-3-2-4-14(23)9-13/h2-9,16,29H,10-12H2,1H3,(H,26,30,31)
• InChI Key: SJFOAFSQCPUYNG-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=O)NC1=O)N(C(=N2)SCC3=CC(=CC=C3)Br)CC(COC4=CC=C(C=C4)Cl)O

Description

8-[(3-bromobenzyl)sulfanyl]-7-[3-(4-chlorophenoxy)-2-hydroxypropyl]-3-methyl-3,7-dihydro-1H-purine-2,6-dione is a xanthine derivative characterized by three critical structural motifs:

• 8-position: A sulfanyl group substituted with a 3-bromobenzyl moiety.
• 7-position: A 3-(4-chlorophenoxy)-2-hydroxypropyl chain.
• 3-position: A methyl group.

This compound is hypothesized to exhibit anti-inflammatory and adenosine receptor-modulating properties due to structural similarities to other purine-2,6-dione derivatives .

Biological Activity

The compound 8-[(3-bromobenzyl)sulfanyl]-7-[3-(4-chlorophenoxy)-2-hydroxypropyl]-3-methyl-3,7-dihydro-1H-purine-2,6-dione is a synthetic derivative of purine, which has garnered attention in pharmacological research due to its potential biological activities. This article aims to explore the biological activity of this compound, including its mechanisms of action, therapeutic applications, and relevant case studies.

Chemical Structure and Properties

The compound's structure can be broken down into several key components that contribute to its biological activity:

• Purine Base : The core structure is a purine derivative, which is known for its role in various biological processes including nucleic acid synthesis.
• Sulfanyl Group : The presence of the sulfanyl moiety may enhance the compound's reactivity and interaction with biological targets.
• Chlorophenoxy and Hydroxypropyl Substituents : These groups may influence the compound's solubility and binding affinity to specific receptors.

Molecular Formula and Weight

Property	Value
Molecular Formula	C19H19BrClN3O3S
Molecular Weight	445.29 g/mol

The biological activity of this compound can be attributed to several mechanisms:

• Inhibition of Enzymatic Activity : Similar compounds have been shown to inhibit enzymes involved in nucleotide synthesis, potentially affecting cell proliferation.
• Antioxidant Properties : The presence of phenolic groups may confer antioxidant capabilities, protecting cells from oxidative stress.
• Receptor Modulation : The structural features suggest potential interactions with various receptors, including those involved in inflammatory responses.

Therapeutic Applications

Research indicates that compounds similar to this one exhibit a range of therapeutic effects:

• Anticancer Activity : Studies have shown that purine derivatives can induce apoptosis in cancer cells by disrupting metabolic pathways.
• Anti-inflammatory Effects : Compounds with similar structures have been reported to reduce inflammation in animal models, suggesting potential use in treating inflammatory diseases.
• Antimicrobial Properties : Some derivatives demonstrate activity against bacterial strains, indicating potential as antimicrobial agents.

Study 1: Anticancer Efficacy

A study conducted on a related purine derivative demonstrated significant anticancer effects in vitro against breast cancer cell lines. The mechanism was attributed to the induction of apoptosis through the mitochondrial pathway. The compound was found to downregulate anti-apoptotic proteins while upregulating pro-apoptotic factors.

Study 2: Anti-inflammatory Activity

In an animal model of arthritis, administration of a structurally similar compound resulted in decreased joint swelling and pain. Histological analysis revealed reduced infiltration of inflammatory cells and lower levels of pro-inflammatory cytokines.

Study 3: Antimicrobial Testing

Testing against various bacterial strains showed that the compound exhibited moderate antibacterial activity. Its effectiveness was particularly noted against Gram-positive bacteria, suggesting that it could be developed into a therapeutic agent for bacterial infections.

Comparison with Similar Compounds

Table 1: Substituent Variations in Purine-2,6-dione Derivatives

Compound Name	8-Substituent	7-Substituent	3-Substituent
Target Compound	3-bromobenzylsulfanyl	3-(4-chlorophenoxy)-2-hydroxypropyl	methyl
8-[(3-hydroxypropyl)sulfanyl]-7-(4-methylbenzyl) analog	3-hydroxypropylsulfanyl	4-methylbenzyl	methyl
8-[(3-chloro-2-hydroxypropyl)sulfanyl]-7-benzyl analog	3-chloro-2-hydroxypropylsulfanyl	benzyl	methyl
8-[(4-chlorobenzyl)sulfanyl]-7-(2-methylprop-2-en-1-yl) analog	4-chlorobenzylsulfanyl	2-methylprop-2-en-1-yl	methyl
8-[(2-hydroxyethyl)sulfanyl]-7-(4-chlorobenzyl) analog	2-hydroxyethylsulfanyl	4-chlorobenzyl	methyl

Key Observations :

• The 8-position modifications influence electronic and steric properties.
• The 7-position 3-(4-chlorophenoxy)-2-hydroxypropyl group in the target compound combines aryl ether and hydroxyl functionalities, which may improve hydrogen bonding with adenosine receptors compared to simpler benzyl or allyl groups in analogs .

Key Insights :

• The target compound’s 3-bromobenzylsulfanyl group may enhance A2A receptor affinity compared to smaller 8-substituents (e.g., 4-chlorobenzyl in ), as bromine’s electron-withdrawing effects could stabilize receptor-ligand interactions .
• The 3-(4-chlorophenoxy)-2-hydroxypropyl chain at the 7-position likely improves target engagement via hydrogen bonding (hydroxyl) and π-π stacking (chlorophenoxy) compared to non-polar groups (e.g., 2-methylprop-2-en-1-yl in ).